Cas no 1805609-08-8 (2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile
• CAS No: 1805609-08-8
• MF: C₉H₆ClF₂IN₂
• MW: 342.511620044708
• CID: 4894142
• Update Time: 2025-10-29

2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile

• Inchi： 1S/C9H6ClF2IN2/c10-4-7-5(1-2-14)3-6(8(11)12)9(13)15-7/h3,8H,1,4H2
• InChI Key： NOVLYWZMCFIUET-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(CC#N)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile

Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1805609-08-8)

2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805609-08-8, possesses a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of multiple functional groups, including a chloromethyl group, a difluoromethyl group, an iodine substituent, and an acetonitrile moiety, endows it with versatile reactivity and potential applications in drug discovery.

The structural composition of 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile is characterized by a pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring itself is a nitrogen-containing heterocycle that often serves as a key pharmacophore in medicinal chemistry. The substitution pattern on this ring, particularly the electron-withdrawing effects of the acetonitrile group and the electron-donating influence of the difluoromethyl group, can significantly modulate the electronic properties of the molecule. This balance of electronic effects makes it an attractive building block for designing molecules with optimized binding affinities and selectivity.

The chloromethyl group at the 2-position of the pyridine ring introduces a reactive site for further functionalization through nucleophilic addition reactions. This feature allows for the facile introduction of various pharmacophoric elements or linking groups, making it a versatile precursor in constructing complex molecular architectures. Additionally, the iodine substituent at the 6-position provides another handle for further chemical manipulation, such as cross-coupling reactions, which are widely employed in modern drug synthesis.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The difluoromethyl group in 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile contributes to these desirable properties by increasing the metabolic resistance of the molecule and improving its interaction with biological receptors. This has led to its exploration in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently implicated in diseases such as cancer. The pyridine scaffold is particularly well-suited for designing kinase inhibitors due to its ability to mimic ATP binding pockets and interact with key residues within the kinase active site. The combination of functional groups present in 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile allows for fine-tuning of interactions with these residues, leading to potent and selective kinase inhibition.

Recent studies have highlighted the importance of fluorinated pyridines in developing next-generation antiviral agents. The structural features of 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile make it an excellent candidate for generating novel antiviral compounds. By leveraging its reactivity and electronic properties, researchers have been able to design molecules that exhibit potent activity against viral enzymes such as proteases and polymerases. These findings underscore the compound's potential as a starting point for developing treatments against emerging viral threats.

The compound's utility extends beyond kinase inhibitors and antivirals. Its structural motifs have also been explored in the development of anticancer agents. The ability to introduce diverse pharmacophores through functionalization strategies allows for the creation of molecules that can target multiple pathways involved in cancer progression. For instance, derivatives of 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile have shown promise in inhibiting growth factor receptors and other key targets implicated in tumor growth and survival.

The synthetic methodologies for preparing 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile have also seen significant advancements. Modern synthetic techniques enable researchers to access this compound with high purity and yield, facilitating its use in downstream applications. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions on the pyridine ring. These reactions provide efficient routes to derivatives with tailored properties for biological evaluation.

The biological evaluation of derivatives derived from 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile has revealed several promising leads with therapeutic potential. In vitro studies have demonstrated that certain derivatives exhibit inhibitory activity against a range of targets, including kinases, proteases, and viral enzymes. These findings have prompted further investigation into optimizing their potency and selectivity through structure-activity relationship (SAR) studies.

The future prospects for 2-(Chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile are vast, particularly as new synthetic strategies continue to emerge and our understanding of biological targets deepens. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research progresses, it is likely that this compound will continue to play a pivotal role in advancing drug discovery efforts across multiple therapeutic areas.